Cas no 2229365-24-4 (3-Amino-2-(2-bromo-6-methoxyphenyl)-2-methylpropan-1-ol)

• Product Name: 3-Amino-2-(2-bromo-6-methoxyphenyl)-2-methylpropan-1-ol
• CAS No: 2229365-24-4
• MF: C₁₁H₁₆BrNO₂
• MW: 274.154242515564
• CID: 5604115
• PubChem ID: 165702739
• Update Time: 2025-06-13

3-Amino-2-(2-bromo-6-methoxyphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(2-bromo-6-methoxyphenyl)-2-methylpropan-1-ol
• EN300-1913602
• 2229365-24-4
• 3-Amino-2-(2-bromo-6-methoxyphenyl)-2-methylpropan-1-ol

• Inchi： 1S/C11H16BrNO2/c1-11(6-13,7-14)10-8(12)4-3-5-9(10)15-2/h3-5,14H,6-7,13H2,1-2H3
• InChI Key： CTBVTRQGTQYUFL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C(C)(CO)CN)OC

Computed Properties

• Exact Mass: 273.03644g/mol
• Monoisotopic Mass: 273.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-Amino-2-(2-bromo-6-methoxyphenyl)-2-methylpropan-1-ol

Introduction to 3-Amino-2-(2-bromo-6-methoxyphenyl)-2-methylpropan-1-ol (CAS No: 2229365-24-4)

3-Amino-2-(2-bromo-6-methoxyphenyl)-2-methylpropan-1-ol (CAS No: 2229365-24-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, featuring a unique structural motif comprising an amino group, a brominated and methoxylated aromatic ring, and an isobutyl side chain, exhibits promising potential in various biochemical applications. The precise arrangement of these functional groups makes it a valuable intermediate in the development of novel therapeutic agents, particularly in the realm of drug discovery and medicinal chemistry.

The bromo-substituted aromatic ring in 3-Amino-2-(2-bromo-6-methoxyphenyl)-2-methylpropan-1-ol plays a crucial role in its reactivity and interaction with biological targets. The presence of both bromine and methoxy groups on the phenyl ring enhances its utility as a building block for more complex molecules. This structural feature allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the synthesis of heterocyclic compounds and biologically active scaffolds.

Recent advancements in the field of medicinal chemistry have highlighted the importance of amino alcohols as key pharmacophores in drug design. The combination of an amino group and an alcohol moiety in 3-Amino-2-(2-bromo-6-methoxyphenyl)-2-methylpropan-1-ol provides multiple sites for hydrogen bonding interactions, which are critical for binding affinity and selectivity. Such features are often exploited in the development of kinase inhibitors, G-protein coupled receptor (GPCR) modulators, and other enzyme-targeted therapeutics.

The isobutyl side chain appended to the aromatic core introduces steric bulk and lipophilicity, influencing the compound's solubility profile and membrane permeability. These properties are particularly relevant when designing orally bioavailable drugs, where optimizing pharmacokinetic parameters is essential. The balance between hydrophilic and hydrophobic regions can modulate metabolic stability and target engagement, making this compound a versatile candidate for further exploration.

In the context of contemporary drug discovery, 3-Amino-2-(2-bromo-6-methoxyphenyl)-2-methylpropan-1-ol has been investigated for its potential role in addressing unmet medical needs. For instance, studies have explored its derivatives as inhibitors of protein-protein interactions involved in inflammatory pathways. The brominated aromatic moiety serves as a handle for introducing photoreactive groups or fluorophores, enabling applications in photochemical biology and imaging techniques. Such investigations underscore the compound's versatility beyond traditional small-molecule drug development.

The synthesis of 3-Amino-2-(2-bromo-6-methoxyphenyl)-2-methylpropan-1-ol involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Key synthetic strategies include nucleophilic aromatic substitution on halogenated precursors followed by functional group interconversions. Advances in catalytic methods have further refined these processes, reducing reaction times and improving yields. These developments contribute to the growing toolkit available for medicinal chemists seeking to construct complex molecular architectures efficiently.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the binding affinity of 3-Amino-2-(2-bromo-6-methoxyphenyl)-2-methylpropan-1-ol to biological targets. Modeling studies suggest that its structural features align well with pockets on enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and neurodegenerative disorders. These predictions provide a rational basis for designing derivatives with enhanced potency or selectivity.

The compound's potential extends to material science applications beyond pharmaceuticals. Its unique structural characteristics make it suitable for developing functional polymers or liquid crystals with tailored properties. For instance, incorporating 3-Amino-2-(2-bromo-6-methoxyphenyl)-2-methylpropan-1-ol into polymer backbones can impart specific solubility or thermal response behaviors. Such interdisciplinary applications demonstrate the broad utility of this chemical entity.

Ethical considerations in chemical research necessitate rigorous adherence to safety protocols during handling and experimentation with 3-Amino-2-(2-bromo-6-methoxyphenyl)-2-methylpropan-1-ol. While not classified as hazardous under standard regulations, proper storage conditions and handling procedures must be followed to ensure workplace safety. Collaborative efforts between synthetic chemists, biologists, and regulatory experts continue to refine best practices for managing such compounds throughout their lifecycle.

Future directions for research on 3-Amino-2-(2-bromo-6-methoxyphenyl)-2-methylpropan-1-ol include exploring its role in modulating epigenetic mechanisms or targeting emerging therapeutic areas such as precision medicine. The growing emphasis on personalized treatment regimens necessitates innovative molecular tools like this compound to address individual variations in disease biology effectively.